Cas no 38661-72-2 (1,3-Bis(isocyanatomethyl)cyclohexane (mixt. cis & trans))

• Product Name: 1,3-Bis(isocyanatomethyl)cyclohexane (mixt. cis & trans)
• CAS No: 38661-72-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD00129947
• CID: 306726
• PubChem ID: 53172
• Update Time: 2026-05-14

1,3-Bis(isocyanatomethyl)cyclohexane (mixt. cis & trans) Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,3-bis(isocyanatomethyl)-
• 1,3-Bis(isocyanatomethyl)cyclohexane (cis- and trans- mixture)
• 1,3-BIS(ISOCYANATOMETHYL)CYCLOHEXANE
• 1,3-Bis(isocyanatomethyl)cyclohexane (mixt. cis & trans)
• 1,3-bisisocyanatomethyl cyclohexane
• 1,3-cyclohexanedimethane diisocyanate
• 1,3-diisocyanatomethylcyclohexane
• 1,3-bis(isocyanatomethyl)-cyclohexan

• MDL： MFCD00129947
• Inchi： 1S/C10H14N2O2/c13-7-11-5-9-2-1-3-10(4-9)6-12-8-14/h9-10H,1-6H2
• InChI Key： XSCLFFBWRKTMTE-UHFFFAOYSA-N
• SMILES： C1CC(CC(C1)CN=C=O)CN=C=O

Computed Properties

• Exact Mass: 194.10600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.101 g/mL at 25 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.485(lit.)
• PSA: 58.86000
• LogP: 1.46440
• Vapor Pressure: 0.4 mm Hg ( 98 °C)
• Solubility: Not determined

1,3-Bis(isocyanatomethyl)cyclohexane (mixt. cis & trans) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H300+H330-H315-H319-H335
• Warning Statement： P260-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P310-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：II
• Storage Condition：0-10°C
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Material Chemicals High Polymer Materials